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Compound of Interest

3-
Compound Name: )
Bromomethylbenzenesulfonamide

cat. No.: B1287725

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-
(bromomethyl)benzenesulfonamide (CAS No: 220798-52-7), a key chemical intermediate in the
synthesis of various biologically active compounds. This document consolidates available
physicochemical data, outlines a detailed representative synthesis protocol, and explores the
established roles of the benzenesulfonamide scaffold in medicinal chemistry. The guide is
intended to serve as a foundational resource for researchers utilizing this versatile reagent in
the development of novel therapeutics and functional materials.

Chemical Identity and Properties

3-(Bromomethyl)benzenesulfonamide is an organic compound featuring a benzenesulfonamide
core functionalized with a reactive bromomethyl group at the meta position. This benzylic
bromide moiety makes the compound an excellent electrophile for alkylation reactions,
rendering it a valuable building block in organic synthesis.

IUPAC Name: 3-(bromomethyl)benzenesulfonamide[1]

CAS Number: 220798-52-7[1][2][3]
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Table 1: Physicochemical and Spectroscopic Data

Property Value Source(s)
Molecular Formula C7HsBrNO2S [2]
Molecular Weight 250.11 g/mol [2]
Appearance Solid (predicted)

Melting Point Data not available [2]

Boiling Point Data not available [2]

) Commercially available at
Purity [1][2]
>95% or 297%

Store in a dry, inert
Storage [3]
atmosphere at 2-8°C

HWNIOOLFFGHZMF-
InChl Key [1]
UHFFFAOYSA-N

0=S(C1=CC=CC(CBr)=C1)
SMILES 3]
(N)=0

Note: Experimental data for melting point, boiling point, and detailed spectra are not widely
reported in publicly available literature. The data presented is based on information from
chemical suppliers and computational databases.

Synthesis and Reaction Mechanisms

The primary route for the synthesis of 3-(bromomethyl)benzenesulfonamide is the radical
bromination of the methyl group of 3-methylbenzenesulfonamide. This reaction is typically
initiated by light or a radical initiator and uses a brominating agent like N-bromosuccinimide
(NBS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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